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Compound of Interest

Compound Name: (S)-Mirtazapine-d3

Cat. No.: B15615851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of (S)-
Mirtazapine-d3, a deuterated analog of the antidepressant Mirtazapine. Adherence to these

procedures is critical to ensure personnel safety, environmental protection, and regulatory

compliance. The information presented is synthesized from safety data sheets (SDSs) and

general laboratory chemical waste guidelines.

Hazard Identification and Safety Precautions
(S)-Mirtazapine-d3, like its parent compound, presents several hazards that necessitate

careful handling and the use of appropriate personal protective equipment (PPE).

Summary of Hazards:
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Hazard Category Description GHS Classification

Acute Toxicity

Toxic if swallowed, in contact

with skin, or if inhaled.[1] May

cause respiratory irritation.[2]

Acute Toxicity, Oral (Category

3/4)[1][2][3]

Acute Toxicity, Dermal

(Category 3)[1]

Acute Toxicity, Inhalation

(Category 3)[1]

Organ Toxicity

May cause damage to the

central nervous system and

visual organs with single

exposure.[1] May cause

damage to organs through

prolonged or repeated

exposure.[3]

Specific Target Organ Toxicity,

Single Exposure (Category 1)

[1]

Specific Target Organ Toxicity,

Repeated Exposure (Category

2)[3]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[3]

Reproductive Toxicity

(Category 2)[3]

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.[3]

Aquatic Chronic (Category 2)

[3]

Flammability
Some formulations may be in a

flammable liquid solvent.[1]

Flammable Liquids (Category

2)[1]

Mandatory Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: A lab coat or chemical-resistant suit is required. Use impermeable gloves

(e.g., nitrile) and dispose of them after use.[4]
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Respiratory Protection: Handle only in a well-ventilated area or a certified chemical fume

hood.[5] If aerosol formation is possible or ventilation is inadequate, a respirator is

necessary.[4]

Pre-Disposal Procedures: Deactivation and
Neutralization
Direct disposal of pure (S)-Mirtazapine-d3 is not recommended. The following steps should be

taken to prepare the compound for final disposal.

Experimental Protocol for Small Quantities:

Solubilization: Dissolve or mix the (S)-Mirtazapine-d3 waste with a combustible solvent such

as ethanol or a suitable hydrocarbon. This should be done in a chemical fume hood.

Containerization: Use a clearly labeled, dedicated waste container made of compatible

material. The container must be sealed to prevent leaks and spills. Do not fill the container to

more than 90% of its capacity.[6]

Labeling: The waste container must be accurately labeled with "Hazardous Waste," the

chemical name "(S)-Mirtazapine-d3," and a clear indication of its hazards (e.g., "Toxic,"

"Environmental Hazard").

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of (S)-Mirtazapine-d3 waste.
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Start: (S)-Mirtazapine-d3 Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Assess Waste Form
(Solid or Liquid Solution)

Solid Waste Path

Solid

Liquid Waste Path

Liquid

Dissolve in a Combustible Solvent
(e.g., Ethanol)

Transfer to a Labeled,
Compatible Liquid Waste Container

Transfer to a Labeled,
Compatible Waste Container

Seal Container Securely &
Ensure Accurate Labeling

Store in a Designated
Hazardous Waste Accumulation Area

Arrange for Pickup by a
Licensed Chemical Waste Disposal Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (S)-Mirtazapine-d3.
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Final Disposal Methods
The final disposal of (S)-Mirtazapine-d3 waste must be conducted by a licensed and certified

hazardous waste disposal company. The primary recommended method is:

Incineration: The dissolved chemical waste should be burned in a chemical incinerator

equipped with an afterburner and scrubber to ensure complete combustion and

neutralization of harmful byproducts.[4]

Important Considerations:

Do Not Dispose Down the Drain: (S)-Mirtazapine-d3 is toxic to aquatic life and must not be

disposed of in the sewer system.[3]

Segregation of Waste: Keep (S)-Mirtazapine-d3 waste separate from other chemical waste

streams to avoid unintended reactions. At a minimum, segregate acids, bases, oxidizers, and

halogenated solvents.[7]

Regulatory Compliance: All disposal activities must comply with local, regional, and national

environmental regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these steps immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For spills, absorb the material with an inert, liquid-binding material (e.g., sand,

diatomite, universal binders).[1]

Decontamination: Clean the spill area thoroughly.

First Aid:

Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[1][2]
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Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of water.[8]

Eye Contact: Rinse opened eyes for several minutes under running water.[2][3]

Ingestion: Rinse mouth and seek immediate medical attention. Do not induce vomiting.[2]

By adhering to these detailed procedures, researchers and laboratory personnel can safely

manage and dispose of (S)-Mirtazapine-d3, minimizing risks to themselves and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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